Cas no 13279-22-6 (1-Aziridinecarboxamide,N-phenyl-)

• Product Name: 1-Aziridinecarboxamide,N-phenyl-
• CAS No: 13279-22-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 170055
• PubChem ID: 25827
• Update Time: 2025-04-19

1-Aziridinecarboxamide,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinecarboxamide,N-phenyl-
• 1-Aziridinecarboxamide,N-phenyl-(9CI)
• N-phenylaziridine-1-carboxamide
• 1-Aziridinecarboxanilide
• 1-Aziridinecarboxanilide (8CI)
• 1-Phenylcarbamoylaziridine
• 3-Phenyl-1,1-ethyleneurea
• AI3-50171
• BRN 0123540
• N-(Anilinocarbonyl)aziridine
• N-(Phenylaminocarbonyl)aziridine
• N,N-Ethylene-N'-phenylurea
• N-Phenyl-1-aziridinecarboxamide
• N-Phenyl-N'-ethyleneurea
• NSC 50706
• Phenyl-N-carbamoylaziridine
• NSC-50706
• PQ4AW1DZ13
• AKOS006241266
• 5-20-01-00046 (Beilstein Handbook Reference)
• N-phenylcarbamoylaziridine
• 1-AZIRIDINECARBOXAMIDE, N-PHENYL-
• WLN: T3NTJ AVMR
• CHEMBL176956
• NSC50706
• 13279-22-6
• UNII-PQ4AW1DZ13
• SCHEMBL2897923
• DTXSID40157800
• ZYPIAZBAHRUTGU-UHFFFAOYSA-N
• Aziridine-1-carboxylic acid phenylamide
• 1-(N-Phenylcarbamoyl)aziridine

• Inchi： 1S/C9H10N2O/c12-9(11-6-7-11)10-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,12)
• InChI Key： ZYPIAZBAHRUTGU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N1CC1

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.1A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.1436 (rough estimate)
• Boiling Point: 288.88°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5600 (estimate)
• PSA: 32.11